Cas no 1933612-13-5 (2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1933612-13-5
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 5695977
• PubChem ID: 130573163
• Update Time: 2025-08-05

2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1116622
• 1933612-13-5
• 2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• 1H-Pyrazole-4-methanol, α-[(1-methyl-1H-imidazol-2-yl)methyl]-

• Inchi： 1S/C9H12N4O/c1-13-3-2-10-9(13)4-8(14)7-5-11-12-6-7/h2-3,5-6,8,14H,4H2,1H3,(H,11,12)
• InChI Key： IZCXKQMMEXBIMI-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1=NC=CN1C

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 511.2±45.0 °C(Predicted)
• pka: 13.40±0.20(Predicted)

Additional information on 2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol: A Comprehensive Overview

2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is a compound with the CAS number 1933612-13-5. This molecule is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The compound is characterized by its imidazole and pyrazole rings, which are heterocyclic structures known for their versatility in chemical reactivity and biological activity.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of enzyme inhibitors and receptor antagonists. The presence of the pyrazole ring further enhances the compound's potential for binding to biological targets, making it a promising candidate for therapeutic applications. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and catalytic methods, to optimize its production efficiency.

The molecular structure of 2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol consists of a central ethanol backbone with two heterocyclic substituents. The imidazole ring at position 2 is methylated, which introduces steric hindrance and potentially influences the compound's solubility and bioavailability. The pyrazole ring at position 4 adds electron-withdrawing properties, enhancing the molecule's reactivity in certain chemical environments.

One of the key areas of research involving this compound is its role in bioactive molecules. Scientists have investigated its ability to act as a ligand in metalloenzyme inhibition, particularly in zinc-containing enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. The compound's ability to coordinate with metal ions has been studied using advanced spectroscopic techniques, providing insights into its potential therapeutic applications.

In addition to its biological relevance, 2-(1-Methyl-1H-imidazol-2-yl)-1-(1H-pyrazol-4-yll)ethan-l -ol has shown promise in materials science. Its heterocyclic structure makes it a candidate for use in organic electronics, where it could serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Researchers have explored its electronic properties through computational modeling and experimental studies, revealing its potential for use in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazole and pyrazole precursors. These precursors are then subjected to coupling reactions under controlled conditions to form the final product. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making the synthesis more efficient and scalable for industrial applications.

From an environmental perspective, understanding the degradation pathways of 2-(l-Methyl-lH-imidazol-Z-yll)-l-(lH-pyrazoI-Z-yll)ethan-l -ol is crucial for assessing its ecological impact. Studies have shown that the compound undergoes hydrolytic cleavage under certain conditions, leading to the formation of less complex molecules. These findings are essential for developing strategies to minimize environmental contamination during its production and use.

In conclusion, 2-(l-Methyl-lH-imidazol-Z-yll)-l-(lH-pyrazoI-Z-yll)ethan-l -ol (CAS No: 19336l 2-l3-l) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.